Cas no 946236-12-0 (3-4-(4-fluorophenyl)-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-4-(4-fluorophenyl)-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 946236-12-0
• MF: C₁₉H₁₅FN₄S
• MW: 350.412605524063
• CID: 6397224
• PubChem ID: 4609038
• Update Time: 2025-05-30

3-4-(4-fluorophenyl)-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-fluorophenyl)-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole
• AKOS024592513
• 3-(5-(allylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole
• 3-[4-(4-fluorophenyl)-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indole
• 946236-12-0
• F0653-0769
• 3-[4-(4-fluorophenyl)-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl]-1H-indole
• 1H-Indole, 3-[4-(4-fluorophenyl)-5-(2-propen-1-ylthio)-4H-1,2,4-triazol-3-yl]-

• Inchi： 1S/C19H15FN4S/c1-2-11-25-19-23-22-18(24(19)14-9-7-13(20)8-10-14)16-12-21-17-6-4-3-5-15(16)17/h2-10,12,21H,1,11H2
• InChI Key： QSTIAQTUANBDBF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2N(C3=CC=C(F)C=C3)C(SCC=C)=NN=2)=C1

Computed Properties

• Exact Mass: 350.10014583g/mol
• Monoisotopic Mass: 350.10014583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-4-(4-fluorophenyl)-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole

Compound CAS No. 946236-12-0: A Comprehensive Overview of 3-[4-(4-fluorophenyl)-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indole

The compound with CAS No. 946236-12-0, known as 3-[4-(4-fluorophenyl)-5-(prop-2-en-1-y lsulfanyl)-4H-1,2,4-triazol-3-y l]-1H-indole, has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields. This molecule is a derivative of indole, a heterocyclic aromatic compound, which serves as a foundational structure for numerous bioactive compounds. The presence of a triazole ring and a fluorophenyl group further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of anticancer agents and antimicrobial therapies. The triazole ring in this compound is known to confer stability and improve pharmacokinetic properties, making it an attractive candidate for medicinal chemistry research. Additionally, the fluorophenyl group introduces electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of CAS No. 946236-12 -0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted synthesis. These advancements have not only improved the efficiency of production but also opened new avenues for scaling up the synthesis for industrial applications.

In terms of biological activity, CAS No. 946236 -12 -0 has demonstrated promising results in preclinical studies. It has shown selective inhibition against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating Alzheimer's disease and other central nervous system disorders.

Recent research has also focused on the antimicrobial properties of this compound. Studies have revealed that it exhibits potent activity against a wide range of bacterial and fungal pathogens, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). This makes it a valuable candidate for developing novel antibiotics in an era where antimicrobial resistance is a growing concern.

The structural uniqueness of CAS No. 946236 -12 -0 lies in its combination of an indole core with a triazole ring and a fluorophenyl substituent. This combination creates a molecule with both aromaticity and hydrogen bonding capabilities, which are crucial for its bioactivity. The propargyl sulfanyl group further enhances its chemical reactivity and stability under physiological conditions.

From an environmental perspective, the synthesis and application of CAS No. 946236 -12 -0 have been evaluated for their ecological impact. Researchers have emphasized the importance of green chemistry principles in minimizing waste and reducing energy consumption during production processes. This approach aligns with global efforts to promote sustainable development in the chemical industry.

In conclusion, CAS No. 946236 -12 -0, or 3-[4-(4-fluorophenyl)-5-(proparg ylsulfanyl)-4H -1 , ,triazol - y l ] - indole, represents a significant advancement in modern organic chemistry due to its unique structure and diverse biological activities . Its potential applications span across drug discovery , antimicrobial therapy , and environmental science , making it an essential compound for future research . As scientific understanding continues to grow , this molecule will undoubtedly play a pivotal role in shaping innovative solutions to pressing global health challenges .